Cas no 2309446-64-6 (tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate)

• Product Name: tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate
• CAS No: 2309446-64-6
• MF: C₁₇H₂₆BrN₃O₃
• MW: 400.310643672943
• CID: 5976507
• PubChem ID: 165761026
• Update Time: 2025-05-19

tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2309446-64-6
• EN300-7428202
• tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate

• Inchi： 1S/C17H26BrN3O3/c1-16(2,3)24-15(22)21-11-6-5-7-12(21)9-17(23,8-11)14-19-13(18)10-20(14)4/h10-12,23H,5-9H2,1-4H3
• InChI Key： KPGKNPDKQOUEFY-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(CC3CCCC(C2)N3C(=O)OC(C)(C)C)O)=N1

Computed Properties

• Exact Mass: 399.11575g/mol
• Monoisotopic Mass: 399.11575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate

Comprehensive Guide to tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 2309446-64-6)

tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS 2309446-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique 9-azabicyclo[3.3.1]nonane core, which is a bicyclic structure known for its versatility in drug discovery. The presence of a 4-bromo-1-methyl-1H-imidazole moiety and a tert-butyl carboxylate group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly interested in CAS 2309446-64-6 due to its potential applications in medicinal chemistry. The compound's structural complexity allows it to serve as a building block for novel therapeutics, particularly in the development of kinase inhibitors and antiviral agents. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates, as they enable the rapid synthesis of diverse molecular libraries for high-throughput screening.

The synthesis of tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include bromination, imidazole ring formation, and protective group strategies to ensure high yield and purity. Given the growing demand for custom synthesis services, this compound is frequently requested by pharmaceutical companies and academic labs exploring new bioactive molecules.

From a market perspective, CAS 2309446-64-6 is considered a high-value chemical due to its niche applications. Suppliers often provide it in milligram to gram quantities, catering to early-stage research needs. The compound's stability under standard storage conditions (typically at -20°C in inert atmospheres) further enhances its usability in lab settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with research-grade standards.

In the context of green chemistry, efforts are underway to optimize the synthesis of tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate to minimize waste and improve atom economy. Solvent selection, catalytic efficiency, and energy-efficient processes are key focus areas for manufacturers aiming to align with sustainable practices. These advancements are critical as the pharmaceutical industry faces increasing pressure to reduce its environmental footprint.

For researchers seeking detailed protocols, CAS 2309446-64-6 is often referenced in patents and peer-reviewed journals covering heterocyclic chemistry. Its role in constructing complex molecular architectures makes it a subject of interest in structure-activity relationship (SAR) studies. Additionally, computational chemists utilize this compound in molecular docking simulations to predict binding affinities with biological targets, accelerating drug design workflows.

Looking ahead, the demand for tert-butyl 3-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate is expected to rise, driven by innovations in precision medicine and targeted therapies. Its compatibility with modern automated synthesis platforms further positions it as a strategic material for next-generation drug development. As regulatory frameworks evolve, suppliers must ensure compliance with global chemical safety standards to maintain seamless supply chains.

In summary, CAS 2309446-64-6 represents a compelling case study in the intersection of synthetic chemistry and pharmaceutical innovation. Its structural features and functional groups offer broad utility, while ongoing research continues to uncover new applications. For laboratories and industries focused on cutting-edge science, this compound remains a critical tool in the quest for novel therapeutics and advanced materials.